N-[5-methoxy-2-(4-morpholinyl)phenyl]-2-methylpropanamide

• IUPAC Name: N-(5-methoxy-2-morpholin-4-ylphenyl)-2-methylpropanamide
• InChI: InChI=1S/C15H22N2O3/c1-11(2)15(18)16-13-10-12(19-3)4-5-14(13)17-6-8-20-9-7-17/h4-5,10-11H,6-9H2,1-3H3,(H,16,18)
• InChI Key: LJWYDVJDACWHMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(C=CC(=C1)OC)N2CCOCC2
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

N-[5-methoxy-2-(4-morpholinyl)phenyl]-2-methylpropanamide, also known as MMMP, is a synthetic compound that belongs to the class of amides. It has been widely used in scientific research due to its potential therapeutic properties. MMMP has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-[5-methoxy-2-(4-morpholinyl)phenyl]-2-methylpropanamide is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by modulating the activity of certain enzymes and receptors in the body. For example, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to activate the adenosine A1 receptor, which is involved in pain modulation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been found to reduce inflammation and pain in animal models of inflammatory diseases. Additionally, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-methoxy-2-(4-morpholinyl)phenyl]-2-methylpropanamide in laboratory experiments is its potential therapeutic properties. This compound has been found to exhibit a wide range of effects, making it a versatile tool for studying various biological processes. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-[5-methoxy-2-(4-morpholinyl)phenyl]-2-methylpropanamide. One area of interest is the development of this compound analogs with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential therapeutic applications. Finally, more research is needed to determine the safety and efficacy of this compound in human clinical trials.

Scientific Research Applications

N-[5-methoxy-2-(4-morpholinyl)phenyl]-2-methylpropanamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit anticancer, anti-inflammatory, and analgesic effects. This compound has also been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.